![molecular formula C17H19FN2O3S B3919489 N~2~-(4-fluorophenyl)-N~2~-(methylsulfonyl)-N~1~-(1-phenylethyl)glycinamide](/img/structure/B3919489.png)
N~2~-(4-fluorophenyl)-N~2~-(methylsulfonyl)-N~1~-(1-phenylethyl)glycinamide
Overview
Description
N~2~-(4-fluorophenyl)-N~2~-(methylsulfonyl)-N~1~-(1-phenylethyl)glycinamide, commonly known as FMP, is a small molecule drug that has been extensively studied for its potential therapeutic applications. FMP belongs to a class of compounds called glycine transporter inhibitors, which have been shown to modulate the activity of glycine receptors in the central nervous system.
Scientific Research Applications
FMP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to modulate the activity of glycine receptors, which are involved in the regulation of neurotransmitter release and synaptic plasticity. FMP has been studied in animal models of schizophrenia, depression, and anxiety, and has shown promising results in reducing the symptoms of these disorders.
Mechanism of Action
FMP acts as a competitive inhibitor of the glycine transporter, which is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting glycine reuptake, FMP increases the concentration of glycine in the synaptic cleft, which in turn enhances the activity of glycine receptors. Glycine receptors are involved in the regulation of neurotransmitter release and synaptic plasticity, and their modulation has been shown to have therapeutic potential in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
FMP has been shown to increase the concentration of glycine in the synaptic cleft, which enhances the activity of glycine receptors. This modulation of glycine receptors has been shown to have various biochemical and physiological effects, including the regulation of neurotransmitter release, synaptic plasticity, and neuronal excitability. FMP has also been shown to have anxiolytic and antidepressant effects in animal models, and has been shown to improve cognitive function in humans.
Advantages and Limitations for Lab Experiments
FMP has several advantages for lab experiments, including its high purity and stability, and its ability to modulate glycine receptors in a selective and reversible manner. However, FMP also has some limitations, including its relatively low solubility in aqueous solutions, and its potential for off-target effects. These limitations should be taken into consideration when designing experiments using FMP.
Future Directions
There are several future directions for the study of FMP, including the development of more potent and selective glycine transporter inhibitors, and the investigation of FMP's potential therapeutic applications in other neurological and psychiatric disorders. Further studies are also needed to elucidate the molecular mechanisms underlying FMP's effects on glycine receptors, and to investigate its potential for combination therapy with other drugs. Overall, FMP has shown promising results in preclinical and clinical studies, and its potential therapeutic applications warrant further investigation.
properties
IUPAC Name |
2-(4-fluoro-N-methylsulfonylanilino)-N-(1-phenylethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O3S/c1-13(14-6-4-3-5-7-14)19-17(21)12-20(24(2,22)23)16-10-8-15(18)9-11-16/h3-11,13H,12H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZWGPGOVLPUUBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Fluoro-phenyl)-methanesulfonyl-amino]-N-(1-phenyl-ethyl)-acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.